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Compound of Interest

Compound Name: Colesevelam

Cat. No.: B1201991

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the available developmental and reproductive

toxicology (DART) studies for Colesevelam, a bile acid sequestrant. The primary objective is to

assess the reproducibility and consistency of findings across different preclinical studies. The

data presented is compiled from publicly available research and regulatory summaries.

Executive Summary
Based on the available preclinical data from studies conducted in rats and rabbits,

Colesevelam hydrochloride has not demonstrated evidence of developmental or reproductive

toxicity at the doses tested. The findings across different study designs, including fertility,

embryo-fetal development, and pre- and postnatal development, are consistent in their

conclusions. While no direct, independent reproduction studies have been identified in the

public domain, the collective evidence from the initial preclinical testing program supports a

consistent safety profile concerning developmental endpoints.
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The primary data on Colesevelam's developmental toxicity comes from a comprehensive set

of studies in Sprague-Dawley rats and New Zealand white rabbits. These studies were

designed to assess the potential for adverse effects on all stages of reproduction.

Embryo-Fetal Developmental Toxicity Studies
These studies evaluate the potential for adverse effects on the developing fetus when the drug

is administered during the period of organogenesis.

Table 1: Summary of Embryo-Fetal Developmental Toxicity Study Designs

Parameter
Rat Study 1
(Dietary)[1]

Rat Study 2
(Gavage)[2]

Rabbit Study
(Gavage)[2]

Species Sprague-Dawley Rat Sprague-Dawley Rat
New Zealand White

Rabbit

Administration Route Dietary Gavage Gavage

Dosage Levels

(mg/kg/day)
0, 300, 1000, 3000

Vehicle Control, 100,

300, 1000

Control, 100, 500,

1000

Gestation Days of

Dosing
7-17 6-15 6-18

Key Endpoints

Maternal toxicity, fetal

viability, fetal body

weights, gross

malformations,

skeletal and visceral

abnormalities.

Maternal toxicity,

corpora lutea,

implantations, fetal

viability, fetal body

weights, gross,

skeletal, and visceral

abnormalities.

Maternal toxicity,

corpora lutea,

implantations, fetal

viability, fetal body

weights, gross,

skeletal, and visceral

abnormalities.
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Finding
Rat Study 1
(Dietary)[1]

Rat Study 2
(Gavage)[2]

Rabbit Study
(Gavage)[2]

Maternal Toxicity
No adverse effects

observed.

No adverse effects

observed.

No adverse effects

observed.

Fetal Viability

No significant

differences compared

to control.[2]

No significant

differences compared

to control.[2]

No significant

differences compared

to control.[2]

Fetal Body Weights

No significant

differences compared

to control.[2]

No significant

differences compared

to control.[2]

No significant

differences compared

to control.[2]

Malformations

No treatment-related

gross, skeletal, or

visceral

malformations.[2]

No treatment-related

gross, skeletal, or

visceral

malformations.[2]

No treatment-related

gross, skeletal, or

visceral

malformations.[2]

The data from these studies, employing different administration routes and dosage ranges,

consistently show a lack of adverse effects on embryo-fetal development in both rats and

rabbits.

Fertility and Early Embryonic Development Study
This study (Segment I) assessed the effects of Colesevelam on male and female fertility and

early embryonic development.

Table 3: Summary of Fertility and Early Embryonic Development Study in Rats
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Parameter Study Details[1][3]

Species Sprague-Dawley Rat

Administration Route Dietary

Dosage Levels (mg/kg/day) 0, 200, 1000, 2000

Dosing Period

Males: 4 weeks pre-mating and during

cohabitation. Females: 2 weeks pre-mating until

gestation day 7.

Key Endpoints

Mating performance, fertility indices, sperm

parameters, corpora lutea, implantation sites,

early embryonic survival.

Table 4: Key Findings of Fertility and Early Embryonic Development Study

Finding Result[3]

Male and Female Fertility No impairment of fertility was observed.

Sperm Parameters
No significant differences in sperm count,

motility, or morphology.

Early Embryonic Development
No adverse effects on the number of corpora

lutea, implantation sites, or fetal viability.

The results indicate that Colesevelam does not adversely affect fertility or early embryonic

development in rats at the doses tested.[3]

Pre- and Postnatal Development Study
This study evaluated the effects of Colesevelam on late fetal development, parturition,

lactation, and the growth and development of the offspring.

Table 5: Summary of Pre- and Postnatal Development Study in Rats
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Parameter Study Details[2]

Species Sprague-Dawley Rat

Administration Route Gavage

Dosage Levels (mg/kg/day) Vehicle Control, 100, 300, 1000

Dosing Period Gestation day 6 to postpartum day 22.

Key Endpoints

Gestation length, parturition, lactation in F0

dams; viability, growth, and development

(physical and neurological) of F1 offspring.

Table 6: Key Findings of Pre- and Postnatal Development Study

Finding Result[2]

Maternal (F0) Function
No adverse effects on gestation, parturition, or

lactation.

Offspring (F1) Viability and Growth
No adverse effects on survival or body weight

gain.

Offspring (F1) Development
No effects on physical or neurological

development.

This study demonstrates a lack of pre- and postnatal toxicity of Colesevelam in rats.[2]

Experimental Protocols
The methodologies described in the primary published study are detailed below.

Animals and Housing
Rats: Sexually mature Sprague-Dawley rats were used for all studies.

Rabbits: New Zealand White rabbits were used for the embryo-fetal development study.
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Animals were housed in controlled environments with standard chow and water available ad

libitum, except where dietary administration was the method of dosing.

Dosing
Dietary Administration: Colesevelam hydrochloride was mixed with the feed at

concentrations calculated to achieve the target daily dosages.

Gavage Administration: Colesevelam hydrochloride was suspended in a vehicle (e.g.,

water) and administered orally via gavage.

Key Experimental Procedures
Fertility Study: Males were dosed for 28 days prior to mating and during the mating period.

Females were dosed for 15 days prior to mating and through gestation day 7. Endpoints

included mating and fertility indices, and sperm analysis for males. For females, uterine

contents were examined on gestation day 20.[3]

Embryo-Fetal Development Study: Pregnant females were dosed during the period of major

organogenesis. Fetuses were delivered by cesarean section prior to term and examined for

external, visceral, and skeletal abnormalities.

Pre- and Postnatal Development Study: Pregnant females were dosed from implantation

through lactation. The F1 generation was evaluated for viability, growth, and physical and

neurological development.[2]

Visualizing Experimental Workflows
The following diagrams illustrate the general workflows for the key developmental toxicity

studies.
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Embryo-Fetal Development Study Workflow
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- Fetal Viability
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Fertility and Early Embryonic Development Study Workflow

Conclusion
The available data from a comprehensive series of developmental and reproductive toxicology

studies on Colesevelam consistently indicate a lack of adverse effects in animal models. The

findings from fertility, embryo-fetal development, and pre- and postnatal studies are in

agreement, suggesting that the results are robust. While formal, independent replication

studies are not publicly available, the consistency across different experimental designs and

animal species provides a degree of confidence in the initial findings. Therefore, based on the

current body of evidence, Colesevelam is not considered a developmental or reproductive

toxicant at the preclinical doses tested.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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